N-[4-(Acetylamino)benzoyl-d4]-β-alanine

• Molecular Formula: C₁₂H₁₀D₄N₂O₄
• Molecular Weight: 254.28
• Synonyms: 3-(4-Acetamidobenz-d4-amido)propanoic Acid

Description

N-[4-(Acetylamino)benzoyl-d4]-β-alanine (CAS RN: Not explicitly listed in evidence; Product Code: TRC-A593797) is a deuterium-labeled derivative of N-[4-(Acetylamino)benzoyl]-β-alanine (CAS RN: 212198-64-6). The compound features a β-alanine backbone conjugated to a 4-acetamidobenzoyl group, with four deuterium atoms replacing hydrogen at the benzene ring positions (2,3,5,6) . Its molecular formula is C₁₀D₄H₈N₂O₃, with a molecular weight of 212.238 g/mol . The deuterium labeling enhances its utility as an internal standard in mass spectrometry (LC-MS) for quantifying non-labeled analogs in biological matrices .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences between N-[4-(Acetylamino)benzoyl-d4]-β-alanine and related β-alanine derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Applications
This compound	C₁₀D₄H₈N₂O₃	212.238	Acetamido, deuterated benzene, carboxylic acid	Isotopic internal standard in LC-MS
N-[4-(Acetylamino)benzoyl]-β-alanine (Non-deuterated)	C₁₂H₁₄N₂O₄	250.251	Acetamido, benzene, carboxylic acid	Substrate in enzymatic studies; biochemical assays
N-[5-(Acetylamino)-4-[2-(2-bromo-4,6-dinitrophenyl)diazenyl]-2-methoxyphenyl]-N-[2-(acetyloxy)ethyl]-β-alanine methyl ester	C₂₁H₂₁BrN₆O₉	625.38	Bromo, dinitrophenyl, diazenyl, methyl ester	Potential chromophore for dyes or synthetic intermediates
N-({1-[(4-Acetamidophenyl)sulfonyl]piperidin-4-yl}carbonyl)-β-alanine	C₁₈H₂₃N₃O₆S	409.46	Sulfonyl, piperidine, acetamido	Drug development (enhanced binding via sulfonyl group)
N-[4-[(4-Amino-9,10-dihydro-9,10-dioxo-3-sulfoanthracen-1-yl)amino]phenyl]-β-alanine	C₂₃H₂₀N₄O₇S	496.49	Anthracenyl, sulfonate, amino	Industrial dyes (water-soluble due to sulfonate)

Physical and Handling Properties

Table 2: Physical and Handling Comparison

Compound Name	Storage Temperature	Purity	Isotopic Labeling	Supplier Information
This compound	-20°C	>95% (HPLC)	Deuterium (d4)	TRC Chemicals (Canada)
N-[4-(Acetylamino)benzoyl]-β-alanine	Room Temperature	Not specified	None	Multiple suppliers (e.g., Analyticachemie)
Compound from	Not specified	Not specified	None	CAS (American Chemical Society)